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Compound of Interest

Compound Name: 3-Mesitylpyridine

Cat. No.: B1633109

Get Quote

Executive Summary
Compound: 3-Mesitylpyridine (3-(2,4,6-trimethylphenyl)pyridine) CAS: 75601-34-2 Physical

State: Off-white to white solid (Low Melting Point: 45–49 °C)[1]

This guide addresses the solubility profile of 3-Mesitylpyridine in Dichloromethane (DCM) and

Tetrahydrofuran (THF).[1][2] Due to its low crystal lattice energy (indicated by the low melting

point) and the lipophilic nature of the mesityl group, this compound exhibits high solubility in

both solvents.[1][2] However, specific stability issues arise during long-term storage in these

media.[1][2]

Solubility Profile & Solvent Compatibility
The following data summarizes the expected behavior based on the physicochemical

properties of aryl-pyridines and the specific structural features of the mesityl substituent.
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Solvent
Solubility
Rating

Estimated
Saturation
Limit (25°C)

Primary
Application

Critical
Warning

Dichloromethane

(DCM)
Excellent > 100 mg/mL

Workup,

Chromatography,

NMR

Do not store

>24h. (See

Reactivity

Warning)

Tetrahydrofuran

(THF)
Excellent > 100 mg/mL

Organometallic

Catalysis,

Synthesis

Moisture

Sensitive. Use

anhydrous/inhibit

or-free for

catalysis.[1][3]

Diethyl Ether Good ~ 50-80 mg/mL
Precipitation/Wa

shing

High volatility

may cause

concentration

changes.[1][3]

Water Insoluble < 0.1 mg/mL Aqueous washes

Immiscible;

useful for

biphasic

extraction.[1][2]

[3]

Critical Reactivity Warning: DCM Storage

Do NOT store 3-Mesitylpyridine in DCM for prolonged periods (days/weeks). Pyridine

derivatives are nucleophilic.[1][2] Over time, the pyridine nitrogen can attack the methylene

carbon of DCM in a slow

reaction, forming bis(pyridinium) methylene dichloride salts.[1][2] This appears as a

white precipitate or cloudiness in previously clear solutions.[1][2]
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Troubleshooting & FAQ
Issue 1: "My solution in THF is cloudy or has a fine
precipitate."
Diagnosis: This is likely due to moisture contamination or stabilizer interference.[1][2]

Cause A (Wet Solvent): 3-Mesitylpyridine is lipophilic.[1][2] If your THF contains significant

water (absorbed from air), the compound may "oil out" or precipitate.[1][2]

Cause B (BHT Stabilizer): Standard THF contains BHT (butylated hydroxytoluene) to prevent

peroxides.[1][2] While usually soluble, high concentrations of ligand + BHT can sometimes

cause minor clarity issues or interfere with sensitive metal catalysis (e.g., Pd or Ir coupling).

[1][2]

Corrective Action:

Dry the THF: Use a solvent purification system (SPS) or fresh molecular sieves (3Å or 4Å).

[1][2]

Filtration: Pass the solution through a 0.2 µm PTFE syringe filter to remove dust/insolubles.

Sonication: Due to the low melting point (45-49°C), mild sonication will rapidly dissolve any

kinetic aggregates.[1][2]

Issue 2: "I see a white solid forming in my DCM stock
solution after a week."
Diagnosis:Quaternization (Salt Formation). As noted in the reactivity warning, you have likely

formed the N-chloromethylpyridinium species or the methylene-bis-pyridinium salt.[1][2]

Corrective Action:

Discard the solution. The chemical identity has changed.

Prevention: Prepare DCM solutions fresh for immediate use (NMR, transfer,

chromatography).[1][2] For storage, evaporate the DCM and store the compound as a solid

at 2–8°C.[1][2]
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Issue 3: "The solid melts/gums up during weighing."
Diagnosis:Thermal Instability / Low Melting Point. With a melting point of ~45°C, the heat from

a warm balance or friction from a spatula can cause partial melting.[1][2]

Corrective Action:

Chill the sample: Place the vial in the fridge (4°C) for 10 minutes before weighing.

Use Anti-static tools: Avoid excessive friction.[1][2]

Workflow: Solubility Optimization &
Troubleshooting
The following decision tree guides you through selecting the correct solvent and handling

protocol based on your application.
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Start: Dissolve 3-Mesitylpyridine

What is the Application?

Metal Catalysis / Synthesis
(Sensitive)

Reaction

Workup / Analysis / Transfer
(Robust)

Extraction/NMR

Select THF (Anhydrous) Select DCM (HPLC Grade)

Is Solution Clear?

Cloudy/Precipitate

No

Proceed

Yes

1. Check Water Content
2. Filter (0.2 µm PTFE)
3. Sonicate (Low Heat)

Storage Required?

Evaporate & Store Solid
(Prevents Quaternization)

If DCM

Store Solution
(THF only, Inert Gas)

If THF

Click to download full resolution via product page

Figure 1: Decision tree for solvent selection and troubleshooting based on experimental needs.
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Experimental Protocols
Protocol A: Gravimetric Solubility Determination
Use this if you need an exact saturation point for your specific batch/temperature.[1][2][3]

Preparation: Weigh 100 mg of 3-Mesitylpyridine into a 2 mL HPLC vial.

Addition: Add the solvent (DCM or THF) in 100 µL increments.

Agitation: Vortex for 30 seconds after each addition.

Observation:

If solid remains: Continue adding solvent.[1][2]

If clear: Stop. Calculate solubility (

) using:

[1][2]

Refinement: If high accuracy is needed, filter the saturated solution, weigh a specific volume,

evaporate to dryness, and weigh the residue.

Protocol B: Solvent Drying for Catalysis (THF)
Test: Add a drop of benzophenone ketyl indicator (blue = dry).[1][2] If colorless, water is

present.[1][2]

Dry: If wet, pass through activated alumina columns or store over activated 4Å molecular

sieves for 24 hours.

Degas: Sparge with Argon/Nitrogen for 15 minutes to remove oxygen (critical for preventing

ligand oxidation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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